4-Phenylsulfonylbutyl bromide

• Molecular Formula: C10H13BrO2S
• Molecular Weight: 277.18 g/mol
• IUPAC Name: 4-bromobutylsulfonylbenzene
• InChI: InChI=1S/C10H13BrO2S/c11-8-4-5-9-14(12,13)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key: JXPXIYVBJNQZFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCCBr

Description

4-Phenylsulfonylbutyl bromide is a useful research compound. Its molecular formula is C10H13BrO2S and its molecular weight is 277.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzenethiol sodium salt (10 g, 75 mmol), 1,4-dibromobutane (20 ml) and tetrahydrofuran (100 ml) was stirred at room temperature. After 20 hours, the mixture was poured into water and extracted into i-hexane. The combined organic extracts were dried (Na2SO4) and concentrated. The residue was treated with methanol (300 ml) and a solution of Oxone™ (70 g) in water (300 ml) was added in 50-ml portions. After completion, the mixture was diluted with water and extracted into ethyl acetate. The combined organic extracts were dried (Na2SO4) and concentrated. The residue was purified on silica to give the title product.